1-(2-(indolin-1-yl)-2-oxoethyl)-5-(morpholinosulfonyl)pyridin-2(1H)-one

• IUPAC Name: 1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-5-morpholin-4-ylsulfonylpyridin-2-one
• InChI: InChI=1S/C19H21N3O5S/c23-18-6-5-16(28(25,26)21-9-11-27-12-10-21)13-20(18)14-19(24)22-8-7-15-3-1-2-4-17(15)22/h1-6,13H,7-12,14H2
• InChI Key: AILHZHFTKTXFGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3C=C(C=CC3=O)S(=O)(=O)N4CCOCC4
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• CAS No.: 1251608-44-2

Description

1-(2-(indolin-1-yl)-2-oxoethyl)-5-(morpholinosulfonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H21N3O5S and its molecular weight is 403.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Activity : A study conducted by El-Sharief et al. (2019) investigated novel indole derivatives, including the reaction of 5-morphilinosulfonylisatin with various compounds. Some derivatives displayed significant anticancer activity against multiple cancer cell lines, including HepG-2, HCT-116, and MCF-7. These compounds also demonstrated apoptosis induction and potential as EGFR inhibitors, surpassing the efficacy of Lapatinib in some cases (El-Sharief et al., 2019).

• Synthesis and Biological Activities : Wang et al. (2016) described the synthesis of 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, a significant intermediate for creating biologically active compounds. This synthesis is crucial for developing small molecule inhibitors with anticancer properties (Wang et al., 2016).

• Evaluation for Anticancer Activity : Kumar et al. (2013) studied the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives. These compounds were screened for anticancer activity, with several showing promising results against various cancer cell lines (Kumar et al., 2013).

• Synthesis of Spiroindoline Derivatives : Al-Thebeiti and El-zohry (1995) conducted research on the synthesis of spiroindoline derivatives incorporating pyrazoloheterocycles. These derivatives have potential applications in the development of new therapeutic agents (Al-Thebeiti & El-zohry, 1995).

• Nursing Application in Bronchial Pneumonia : Ding and Zhong (2022) synthesized a novel compound using 1-(4-aminophenyl)-3-morpholino-5, 6-dihydropyridin-2(1H)-one, which was evaluated for treating and nursing children with bronchial pneumonia. The compound exhibited significant biological activity and potential therapeutic applications (Ding & Zhong, 2022).